Cas no 1264686-57-8 (rac-(2R,4R)-2-phenylpiperidin-4-amine)

• Product Name: rac-(2R,4R)-2-phenylpiperidin-4-amine
• CAS No: 1264686-57-8
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6413319
• PubChem ID: 165941116
• Update Time: 2025-10-30

rac-(2R,4R)-2-phenylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• rac-(2R,4R)-2-phenylpiperidin-4-amine
• EN300-28271246
• 1264686-57-8

• Inchi： 1S/C11H16N2/c12-10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-5,10-11,13H,6-8,12H2/t10-,11-/m1/s1
• InChI Key： JARPDFJLPALQFX-GHMZBOCLSA-N
• SMILES： N1CC[C@H](C[C@@H]1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on rac-(2R,4R)-2-phenylpiperidin-4-amine

Introduction to Rac-(2R,4R)-2-phenylpiperidin-4-amine (CAS No. 1264686-57-8)

Rac-(2R,4R)-2-phenylpiperidin-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique chemical structure and biological activity. This compound, identified by the CAS number 1264686-57-8, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of Rac-(2R,4R)-2-phenylpiperidin-4-amine consists of a piperidine ring substituted with a phenyl group at the 2-position and an amine group at the 4-position, imparting distinct pharmacological properties that make it a valuable scaffold for drug discovery.

The stereochemistry of this compound, specifically the (2R,4R) configuration, plays a crucial role in determining its interaction with biological targets. The precise spatial arrangement of the substituents influences its binding affinity and selectivity, which are critical factors in drug design. Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the mechanism of action of Rac-(2R,4R)-2-phenylpiperidin-4-amine, facilitating the identification of potential lead compounds for further optimization.

In recent years, Rac-(2R,4R)-2-phenylpiperidin-4-amine has been explored as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural motif is particularly relevant in the development of drugs targeting central nervous system (CNS) disorders. Studies have demonstrated that derivatives of this compound exhibit promising neuropharmacological effects, including modulation of neurotransmitter systems and potential therapeutic benefits in conditions such as depression and anxiety. The synthetic accessibility of Rac-(2R,4R)-2-phenylpiperidin-4-amine has also made it a popular choice for medicinal chemists seeking to develop novel small-molecule drugs.

One of the most compelling aspects of Rac-(2R,4R)-2-phenylpiperidin-4-amine is its versatility in chemical modification. Researchers have leveraged its core structure to create a diverse array of analogs with tailored properties. For instance, modifications at the phenyl ring or the amine group can significantly alter the compound's solubility, metabolic stability, and pharmacokinetic profile. These findings highlight the importance of Rac-(2R,4R)-2-phenylpiperidin-4-amine as a platform for drug discovery, offering opportunities to develop next-generation therapeutics with improved efficacy and reduced side effects.

The exploration of Rac-(2R,4R)-2-phenylpiperidin-4-amine has also intersected with emerging fields such as structure-based drug design and computer-assisted molecular design. Advanced techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into the compound's three-dimensional structure and conformational dynamics. These structural details are essential for rationalizing its biological activity and guiding the design of more potent derivatives. Furthermore, high-throughput screening (HTS) methodologies have been employed to rapidly assess the potency and selectivity of Rac-(2R,4R)-2-phenylpiperidin-4-amine derivatives against various biological targets.

Another area where Rac-(2R,4R)-2-phenylpiperidin-4-amine has made significant contributions is in the development of prodrug strategies. By incorporating this compound as a key structural element, researchers have designed prodrugs that undergo enzymatic or chemical conversion to active therapeutic agents. This approach not only enhances drug delivery but also improves patient compliance by masking unpleasant tastes or reducing systemic toxicity. The prodrug approach leveraging Rac-(2R,4R)-2-phenylpiperidin-4-amine represents an innovative strategy in pharmaceutical innovation.

The future prospects for Rac-(2R,4R)-2-phenylpiperidin-4-amine are promising, with ongoing research aimed at expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced therapeutic profiles. Additionally, advancements in synthetic methodologies will likely streamline the production process, making this compound more accessible for industrial applications. As our understanding of its pharmacological properties continues to grow, so too will its role in addressing unmet medical needs.